N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanamide

• IUPAC Name: N-[(3-acetylphenyl)carbamothioyl]-4-(4-methylphenoxy)butanamide
• InChI: InChI=1S/C20H22N2O3S/c1-14-8-10-18(11-9-14)25-12-4-7-19(24)22-20(26)21-17-6-3-5-16(13-17)15(2)23/h3,5-6,8-11,13H,4,7,12H2,1-2H3,(H2,21,22,24,26)
• InChI Key: ALQUUWYQRWJVJT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)OCCCC(=O)NC(=S)NC2=CC=CC(=C2)C(=O)C
• Molecular Formula: C20H22N2O3S
• Molecular Weight: 370.5 g/mol

Description

N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanamide is a synthetic organic compound that belongs to the class of carbamothioyl derivatives. These compounds are known for their diverse applications in medicinal chemistry, particularly as potential therapeutic agents due to their unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanamide typically involves the reaction of 3-acetylphenyl isothiocyanate with 4-(p-tolyloxy)butanamide under controlled conditions. The reaction is usually carried out in an organic solvent such as dichloromethane or tetrahydrofuran, with the addition of a base like triethylamine to facilitate the reaction.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process would be optimized for yield and purity, often involving multiple steps of purification such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanamide can undergo various chemical reactions, including:

Oxidation: This reaction can be carried out using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction can be achieved using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: Nucleophilic or electrophilic substitution reactions can occur, depending on the reagents and conditions used.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Lithium aluminum hydride, sodium borohydride, and other reducing agents.

Substitution: Halogenating agents, nucleophiles, and electrophiles.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce amines or alcohols.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved would depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

• N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanamide shares similarities with other carbamothioyl derivatives, such as N-((3-acetylphenyl)carbamothioyl)-4-(p-tolyloxy)butanoic acid and this compound analogs.

Uniqueness

• The unique combination of the 3-acetylphenyl and 4-(p-tolyloxy)butanamide moieties in this compound may confer distinct chemical and biological properties, making it a valuable compound for research and development.